4-(n-Butylsulfonyl)-1-methyl-3,5-diphenylpyrazole

• CAS RN: 60628-13-9
• Molecular Formula: C20H22N2O2S
• Molecular Weight: 354.5 g/mol
• IUPAC Name: 4-butylsulfonyl-1-methyl-3,5-diphenylpyrazole
• InChI: InChI=1S/C20H22N2O2S/c1-3-4-15-25(23,24)20-18(16-11-7-5-8-12-16)21-22(2)19(20)17-13-9-6-10-14-17/h5-14H,3-4,15H2,1-2H3
• InChI Key: HOACRBRRNREBLW-UHFFFAOYSA-N
• Canonical SMILES: CCCCS(=O)(=O)C1=C(N(N=C1C2=CC=CC=C2)C)C3=CC=CC=C3

Description

4-(n-Butylsulfonyl)-1-methyl-3,5-diphenylpyrazole is a useful research compound. Its molecular formula is C20H22N2O2S and its molecular weight is 354.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of m-chloroperbenzoic acid (10.15 g, 85%, 0.05 mole) in dry chloroform (100 ml) is added to 4-(n-butylthio)-1-methyl-3,5-diphenylpyrazole (6.5 g, 0.02 mole) in dry chloroform (50 ml) and the reaction mixture stirred overnight at 10° C. to 12° C. The mixture is poured into 10% aqueous sodium hydroxide (200 ml) and extracted with chloroform. The chloroform layer is separated, dried and stripped in vacuo to give a light-orange oil. The oil is chromatographed on silca gel with benzene. The fractions containing the product are combined, stripped in vacuo, extracted with methanol, filtered, stripped in vacuo and then recrystallized from hexane to give a white fluffy solid 4.37 g (61%), m.p. 92.5° C. to 93° C.